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Compound of Interest
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Cat. No.: B593548

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

Ustusol C is a sesquiterpenoid natural product isolated from the fungus Aspergillus ustus.
While its chemical structure has been identified, a comprehensive review of publicly available
scientific literature reveals a significant scarcity of data regarding its specific biological
activities, mechanism of action, and associated signaling pathways. This technical guide aims
to provide all available information on Ustusol C, and in the absence of specific data, will
broaden the scope to include the biological context of related drimane and cadinane-type
sesquiterpenoids derived from Aspergillus ustus. This report also outlines general experimental
protocols for the isolation and characterization of such compounds.

Introduction to Ustusol C

Ustusol C is a secondary metabolite produced by the filamentous fungus Aspergillus ustus.
Secondary metabolites from fungi are a rich source of novel chemical scaffolds with diverse
biological activities. Sesquiterpenoids, a class of terpenes with 15 carbon atoms, are
particularly known for their wide range of pharmacological properties, including anti-
inflammatory, antimicrobial, and cytotoxic effects.

Chemical Identification:

While biological data is sparse, the chemical identity of Ustusol C has been established:
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Molecular Formula: Ci6H2804

Molecular Weight: 284.39 g/mol

CAS Number: 1188398-13-1

Synonyms:
o 6-O-methyl-12-hydroxy-6-epi-albrassitriol

o 1,2-Naphthalenedimethanol, 1,4,4a,5,6,7,8,8a-octahydro-1-hydroxy-4-methoxy-5,5,8a-
trimethyl-, (1S,4R,4aS,8aS)-

Biological Activities of Related Sesquiterpenoids
from Aspergillus ustus

Given the lack of specific biological data for Ustusol C, this section will focus on the known
activities of other sesquiterpenoids isolated from Aspergillus ustus. This provides a potential
framework for the anticipated biological profile of Ustusol C.

Many sesquiterpenoids from Aspergillus ustus belong to the drimane and cadinane classes.
Several of these compounds have demonstrated notable biological effects, with
acetylcholinesterase (AChE) inhibition being a recurring theme.

Table 1. Summary of Quantitative Data for Bioactive Sesquiterpenoids from Aspergillus ustus
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Note: Specific ICso values and detailed experimental conditions for many of these compounds

are not readily available in publicly accessible databases, highlighting the need for further

research in this area.

Experimental Protocols

This section details generalized methodologies for the isolation, purification, and structural

elucidation of sesquiterpenoids from fungal sources like Aspergillus ustus.

Fungal Cultivation and Extraction

Cultivation:Aspergillus ustus is cultured in a suitable liquid medium (e.g., Potato Dextrose
Broth) or on solid agar plates (e.g., Potato Dextrose Agar) under controlled temperature and
agitation for several weeks to promote the production of secondary metabolites.

Extraction: The fungal biomass and the culture medium are separated by filtration. The
culture filtrate is typically extracted with a non-polar organic solvent such as ethyl acetate.
The mycelial mass can be dried, ground, and extracted separately with a solvent like
methanol or acetone.

Concentration: The organic solvent extracts are concentrated under reduced pressure using
a rotary evaporator to yield a crude extract.
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Isolation and Purification Workflow

The crude extract, a complex mixture of compounds, is subjected to a series of
chromatographic separations to isolate individual sesquiterpenoids.
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 To cite this document: BenchChem. [Ustusol C: A Review of an Obscure Fungal
Sesquiterpenoid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b593548#ustusol-c-literature-review]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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